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Compound of Interest

Compound Name:
2-Bromo-1-(4-bromo-2-

fluorophenyl)propan-1-one

Cat. No.: B12284228

Get Quote

Technical Monograph for Halogenated Intermediates in Drug Discovery

Part 1: Executive Technical Summary
In the high-throughput synthesis of fluorinated heterocycles, the intermediate C9H7Br2FO

serves as a critical scaffold. While often queried simply for its molecular weight, this formula

most commonly refers to 1-bromo-1-(5-bromo-2-fluorophenyl)propan-2-one (CAS 1806307-79-

8).

This compound represents a class of

-haloketones utilized to access bicyclic systems (e.g., benzofurans, indoles) via nucleophilic
substitution of the labile ortho-fluorine atom. For researchers, accurate identification requires
moving beyond the average molecular weight to understanding the isotopic fine structure
dictated by the dibromo-motif.

This guide provides the definitive mass spectrometry parameters, structural validation

protocols, and safety considerations for handling this lachrymatory alkylating agent.

Part 2: Molecular Weight & Isotopic Physics
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In precision mass spectrometry (HRMS), the "molecular weight" on a bottle label is insufficient

for peak assignment. You must distinguish between the Average Molecular Weight (used for

stoichiometry) and the Monoisotopic Mass (used for instrument calibration).

Quantitative Mass Data
Parameter Value Technical Context

Formula

C

H

Br

FO

Halogenated Aryl Ketone

Average MW 309.96 g/mol
Use for molarity calculations

and yield determination.

Monoisotopic Mass 307.8847 Da

Based on

Br (50.69%) and

C. The base peak in HRMS.

Exact Mass (M+2) 309.8827 Da

The most abundant peak due

to mixed

Br/

Br isotopes.

Exact Mass (M+4) 311.8806 Da

The

Br/

Br isotopologue.

The "Twin-Bromine" Signature
The presence of two bromine atoms creates a distinct isotopic envelope that acts as a

fingerprint for confirmation. Unlike chlorine (3:1 ratio) or fluorine (monoisotopic), bromine

possesses two stable isotopes (
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Br and

Br) in a nearly 1:1 ratio.

When two bromines are present, the probability distribution follows a binomial expansion

, resulting in a 1:2:1 intensity ratio for the

,

, and

peaks.

Visualization: Predicted Mass Spectrum Envelope
The following diagram illustrates the theoretical intensity distribution you will observe in an

ESI+ or EI mass spectrum.

Figure 1: Theoretical Isotopic Distribution for C9H7Br2FO (Br2 Signature)

m/z

M (307.9)
[79Br, 79Br]

~25% Rel. Abundance

M+2 (309.9)
[79Br, 81Br]

~50% Rel. Abundance

M+4 (311.9)
[81Br, 81Br]

~25% Rel. Abundance

Click to download full resolution via product page

Caption: The 1:2:1 triplet ratio at m/z 307.9, 309.9, and 311.9 is the definitive confirmation of

the dibromo-species.
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Part 3: Structural Characterization & Synthesis
Utility
The specific isomer 1-bromo-1-(5-bromo-2-fluorophenyl)propan-2-one is designed for "ortho-

directed" cyclization. The combination of an

-bromo ketone and an ortho-fluorine enables rapid scaffold morphing.

Structural Logic
Chiral Center: The C1 position (bearing the bromine) is chiral. Unless synthesized

stereoselectively, the material will exist as a racemate.

Reactive Motifs:

-Bromo Carbon: Highly electrophilic; susceptible to S

2 attack.

Ortho-Fluorine: Activated for S

Ar displacement due to the electron-withdrawing carbonyl and bromine substituents on the
ring.

Synthetic Workflow: Heterocycle Formation
This intermediate is typically used to synthesize substituted benzofurans. The workflow

involves an initial nucleophilic attack followed by an intramolecular cyclization displacing the

fluorine.

Figure 2: Reaction Pathway for C9H7Br2FO in Drug Discovery

Start: C9H7Br2FO
(Alpha-Bromo Ketone)

Step 1: Nucleophilic Attack
(e.g., Phenol/Amine)

 S_N2 Step 2: Cyclization (SnAr)
(-HF Elimination)

 Base/Heat Target: Benzofuran/Indole
Scaffold

 Aromatization 

Click to download full resolution via product page
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Caption: The ortho-fluorine serves as a leaving group for intramolecular ring closure, a key

strategy in fragment-based drug design (FBDD).

Part 4: Analytical Protocol (SOP)
To validate this compound in a research setting, follow this Standard Operating Procedure

(SOP).

HPLC-MS Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.

Note: Do not use basic modifiers (ammonium hydroxide) as they may induce degradation

of the

-bromo ketone.

Detection: UV at 254 nm (aromatic ring) and MS (ESI+).

Expectation: Look for the characteristic [M+H]+ triplet at 308/310/312.

NMR Validation ( H, 400 MHz, CDCl )
Aromatic Region: Three distinct protons. The proton ortho to the fluorine will show complex

coupling (

and

).

Aliphatic Region:

Methyl Ketone: Singlet around

2.3–2.5 ppm.

Methine (CH-Br): Singlet (or doublet if long-range coupling exists) around
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5.5–6.0 ppm. This proton is significantly deshielded by the bromine and the carbonyl.

Safety & Handling (Critical)
Hazard Class:Lachrymator / Skin Corrosive.

Mechanism:

-Halo ketones alkylate cysteine residues in TRPA1 ion channels, causing intense pain and
tearing.

Protocol:

Always weigh inside a functioning fume hood.

Double-glove (Nitrile).

Quench glassware with dilute NaOH/Ethanol to destroy residual alkylating power before

removing from the hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. molcore.com [molcore.com]

2. cas 1806307-79-8|| where to buy 1-Bromo-1-(5-bromo-2-fluorophenyl)propan-2-one
[chemenu.com]

To cite this document: BenchChem. [Advanced Characterization Guide: C9H7Br2FO].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12284228/docs#advanced-characterization-guide-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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